![molecular formula C12H11NO2 B1336177 4-Benzyloxy-2-(1H)-pyridone CAS No. 53937-02-3](/img/structure/B1336177.png)
4-Benzyloxy-2-(1H)-pyridone
Overview
Description
Scientific Research Applications
Stereoselective Synthesis
4-Benzyloxy-2-(1H)-pyridone plays a role in the stereoselective synthesis of chiral 2,3-dihydro-4(1H)-pyridones. These compounds can be obtained in enantiomerically pure form and have applications in producing various pharmaceutical agents and chemical intermediates (Etayo et al., 2008).
Synthesis and Medicinal Chemistry
The compound is involved in the synthesis of bioactive molecules with potential antihypertensive activity. Its modifications lead to the development of compounds like 4-(1,2-dihydro-2-oxo-1-pyridyl)-2H-1-benzopyrans, significant in medicinal chemistry (Bergmann & Gericke, 1990).
Intermediate in Synthesis Processes
It acts as an intermediate in the synthesis of various compounds, including Fe III chelators. Its structural identity and formation as a cyclic intermediate in these processes have been established (Wireko et al., 1995).
NMR Studies and Structural Elucidation
This compound derivatives are studied for their chemical shift values in magnetic resonance, contributing to the structural elucidation of naturally occurring and synthetic 2-pyridone derivatives (Chand, Sharma, & Sharma, 2016).
Antibacterial Agents
The 2-pyridone structure, to which this compound relates, is significant in developing new antibacterial agents. These compounds are studied for their activity against multidrug-resistant bacteria and other microorganisms (Li, Mitscher, & Shen, 2000).
Crystal Engineering and Asymmetric Synthesis
This compound is utilized in crystal engineering for achieving asymmetric synthesis. It's especially notable in the production of β-lactam derivatives through photoreactions (Wu et al., 1997).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that benzyloxy compounds are often used in suzuki–miyaura cross-coupling reactions . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
In the context of Suzuki–Miyaura cross-coupling reactions, the mode of action involves the compound interacting with a metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s known that benzylic compounds show enhanced reactivity in sn1, sn2, and e1 reactions due to the adjacent aromatic ring .
Pharmacokinetics
A similar compound, 5-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-methyl-1h-indole, has been reported to have low gi absorption and is a substrate for p-gp, an important protein of the cell membrane that pumps many foreign substances out of cells .
Result of Action
It’s known that benzyloxy compounds are often used in the synthesis of various complex molecules .
Properties
IUPAC Name |
4-phenylmethoxy-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c14-12-8-11(6-7-13-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOVNUEPFPBWTSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=O)NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30394121 | |
Record name | 4-Benzyloxy-2-(1H)-pyridone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30394121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>30.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID57261408 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
53937-02-3 | |
Record name | 4-Benzyloxy-2-(1H)-pyridone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30394121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Benzyloxy-2(1H)-pyridone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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